N-1,2-benzisoxazol-3-yl-2,4-dimethoxybenzamide

• IUPAC Name: N-(1,2-benzoxazol-3-yl)-2,4-dimethoxybenzamide
• InChI: InChI=1S/C16H14N2O4/c1-20-10-7-8-12(14(9-10)21-2)16(19)17-15-11-5-3-4-6-13(11)22-18-15/h3-9H,1-2H3,(H,17,18,19)
• InChI Key: LNWLMRLAWSYSFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=NOC3=CC=CC=C32)OC
• Molecular Formula: C16H14N2O4
• Molecular Weight: 298.29 g/mol

Description

N-1,2-benzisoxazol-3-yl-2,4-dimethoxybenzamide, also known as BISA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. BISA belongs to the class of benzisoxazole derivatives, which have been shown to possess various pharmacological properties.

Mechanism of Action

N-1,2-benzisoxazol-3-yl-2,4-dimethoxybenzamide exerts its pharmacological effects by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE). COX-2 is an enzyme that is involved in the production of inflammatory mediators, while AChE is an enzyme that is responsible for the breakdown of acetylcholine, a neurotransmitter involved in cognitive processes.
Biochemical and Physiological Effects:
Studies have shown that N-1,2-benzisoxazol-3-yl-2,4-dimethoxybenzamide can reduce inflammation by inhibiting COX-2 activity, which leads to a decrease in the production of inflammatory mediators such as prostaglandins. N-1,2-benzisoxazol-3-yl-2,4-dimethoxybenzamide has also been shown to inhibit AChE activity, which can improve cognitive function in diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-1,2-benzisoxazol-3-yl-2,4-dimethoxybenzamide has several advantages for use in laboratory experiments. It is a synthetic compound that can be easily synthesized in large quantities, and its pharmacological effects have been well-characterized. However, N-1,2-benzisoxazol-3-yl-2,4-dimethoxybenzamide also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research on N-1,2-benzisoxazol-3-yl-2,4-dimethoxybenzamide. One area of interest is its potential use in the treatment of cancer, as it has been shown to exhibit anti-tumor effects. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, due to its neuroprotective effects. Additionally, further research is needed to better understand the pharmacokinetics and toxicity of N-1,2-benzisoxazol-3-yl-2,4-dimethoxybenzamide, as well as its potential interactions with other drugs.

Synthesis Methods

N-1,2-benzisoxazol-3-yl-2,4-dimethoxybenzamide can be synthesized by reacting 2,4-dimethoxybenzoic acid with hydroxylamine hydrochloride to form 2,4-dimethoxybenzohydroxamic acid. This intermediate can then be reacted with phosphorus oxychloride to form N-1,2-benzisoxazol-3-yl-2,4-dimethoxybenzamide.

Scientific Research Applications

N-1,2-benzisoxazol-3-yl-2,4-dimethoxybenzamide has been studied for its potential use as a therapeutic agent in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to exhibit anti-inflammatory, anti-tumor, and neuroprotective effects.